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Compound of Interest

Compound Name: (R)-3-Aminotetrahydrofuran

Cat. No.: B1278766 Get Quote

(R)-3-Aminotetrahydrofuran is a heterocyclic organic compound that serves as a crucial

building block in the synthesis of various pharmaceutical compounds.[1] Its specific

stereochemistry and the presence of a reactive amine group make it a valuable intermediate in

the development of novel therapeutics.[1] This guide provides a comprehensive overview of its

chemical properties, structure, synthesis, and applications for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
The fundamental chemical and physical properties of (R)-3-Aminotetrahydrofuran are

summarized in the table below, providing a consolidated reference for laboratory use.
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Property Value Source

Molecular Formula C4H9NO [1][2][3][4]

Molecular Weight 87.12 g/mol [1][2][3][4]

CAS Number 111769-26-7 [2][3]

IUPAC Name (3R)-oxolan-3-amine [2]

Boiling Point 125.639 °C at 760 mmHg [3]

Density 0.998 g/cm³ [3]

Flash Point 36.764 °C [3]

Solubility

DMF: 30 mg/ml; DMSO: 30

mg/ml; Ethanol: 30 mg/ml;

PBS (pH 7.2): 30 mg/ml

[4]

Storage Temperature
Under inert gas (nitrogen or

Argon) at 2–8 °C
[4]

Chemical Structure
(R)-3-Aminotetrahydrofuran possesses a five-membered saturated heterocyclic ring,

tetrahydrofuran, with an amine group substituted at the third carbon atom. The "(R)"

designation indicates the stereochemical configuration at the chiral center (the third carbon).

SMILES: C1COC[C@@H]1N[2]

InChI: InChI=1S/C4H9NO/c5-4-1-2-6-3-4/h4H,1-3,5H2/t4-/m1/s1[2]

InChIKey: MIPHRQMEIYLZFZ-SCSAIBSYSA-N[2]
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(R)-3-Aminotetrahydrofuran Structure
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Caption: Chemical structure of (R)-3-Aminotetrahydrofuran.

Experimental Protocols
A common method for the preparation of (R)-3-Aminotetrahydrofuran involves a two-step

process starting from (R)-3-formic acid tetrahydrofuran.[5]

Step 1: Synthesis of (R)-3-formamide tetrahydrofuran

Dissolve (R)-3-formic acid tetrahydrofuran (0.5 mol) in 200 mL of dichloromethane.[5]
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Add 5 mL of triethylamine to the solution.[5]

Cool the mixture in an ice-salt bath.[5]

Add thionyl chloride (0.75 mol) and stir for 30 minutes.[5]

Remove the solvent under reduced pressure.[5]

Add 75 mL of 25% ammonia water and react at room temperature for 2 hours.[5]

Filter off the solvent, wash the product with water until neutral, and dry to obtain (R)-3-

formamide tetrahydrofuran.[5]

Step 2: Synthesis of (R)-3-Aminotetrahydrofuran

Mix sodium hydroxide (0.3 mol) and a 12% sodium hypochlorite solution (0.2 mol) and cool

to 0°C.[5]

Add (R)-3-formamide tetrahydrofuran (0.2 mol) to the mixture and stir for 30 minutes.[5]

Heat the reaction mixture to 65°C and maintain stirring for 1 hour.[5]

Cool the mixture to room temperature and extract with dichloromethane.[5]

Wash the organic phase with water until neutral.[5]

Dry the organic phase with anhydrous sodium sulfate for 2 hours.[5]

Distill off the solvent and dry the resulting solid under vacuum.[5]

Recrystallize the crude product from isopropanol to obtain pure (R)-3-
Aminotetrahydrofuran.[5]
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Synthesis Workflow of (R)-3-Aminotetrahydrofuran

Step 1: Amidation

Step 2: Hofmann Rearrangement

(R)-3-formic acid
tetrahydrofuran

1. SOCl₂, Et₃N, DCM
2. NH₃·H₂O

(R)-3-formamide
tetrahydrofuran

NaOH, NaOCl

(R)-3-Aminotetrahydrofuran

Click to download full resolution via product page

Caption: Two-step synthesis of (R)-3-Aminotetrahydrofuran.

The purity and identity of (R)-3-Aminotetrahydrofuran can be determined using standard

analytical techniques. While specific protocols for this compound are not detailed in the

provided results, general methods for similar amines include:
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Gas Chromatography-Mass Spectrometry (GC/MS): To separate and identify the compound

and any impurities. The sample would be dissolved in a suitable solvent and injected into the

GC/MS system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the structure of the molecule.

Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric

purity of the (R)-isomer.[6]

Biological Activity and Applications
(R)-3-Aminotetrahydrofuran is primarily utilized as a synthetic intermediate in the

pharmaceutical industry.[1] Its structural motif is found in a number of biologically active

molecules.

Pharmaceutical Intermediates: It serves as a key building block for more complex molecules

due to its chiral nature and the reactive primary amine.[1]

HIV-1 Protease Inhibitors: Research has shown that incorporating an (R)-

aminotetrahydrofuranyl squaramide P2-ligand into HIV-1 protease inhibitors can result in

potent antiviral activity.[6] One such inhibitor displayed an inhibitory constant (Ki) of 0.51 nM.

[6]

Applications of (R)-3-Aminotetrahydrofuran

(R)-3-Aminotetrahydrofuran

Pharmaceutical Synthesis

HIV-1 Protease Inhibitors Active Pharmaceutical
Ingredients (APIs)
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Caption: Key application areas for (R)-3-Aminotetrahydrofuran.

Safety and Handling
(R)-3-Aminotetrahydrofuran is classified as a flammable liquid and is harmful if swallowed.[2]

It is also known to cause skin irritation and serious eye damage.[2]

GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),

H315 (Causes skin irritation), H318 (Causes serious eye damage).[2]

Precautionary Measures: Standard laboratory safety protocols should be followed, including

the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab

coat.[7] Handling should be done in a well-ventilated area or a fume hood.[3][7]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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